Cas no 26121-56-2 (Picras-12-ene-1,11,16-trione,2-hydroxy-12-methoxy-, (2a)- (9CI))

• Product Name: Picras-12-ene-1,11,16-trione,2-hydroxy-12-methoxy-, (2a)- (9CI)
• CAS No: 26121-56-2
• Molecular Formula: C₂₁H₂₈O₆
• Molecular Weight: 376.44342
• CID: 270738
• PubChem ID: 12313355

Picras-12-ene-1,11,16-trione,2-hydroxy-12-methoxy-, (2a)- (9CI) Properties

Names and Identifiers

• Picras-12-ene-1,11,16-trione,2-hydroxy-12-methoxy-, (2a)- (9CI)
• Picrasin B
• Nigakilactone I
• [ "Nigakilactone I", " Simalikalactone B" ]
• CHEMBL4544451
• AKOS032948756
• CS-0023149
• 26121-56-2
• Picrasin-B
• HY-N3068
• Nigakilactone I; Simalikalactone B
• CHEBI:80890
• FS-9674
• C17050
• (1S, 2S, 4S, 6R, 7S, 9R, 13R, 17S)-4-hydroxy-15-methoxy-2, 6, 14, 17-tetramethyl-10-oxatetracyclo[7.7.1.02, 7.013, 17]heptadec-14-ene-3, 11, 16-trione
• Q27151386
• NSC290535
• (+)-2.alpha.-hydroxy-12-methoxypicras-12-ene-1, 11-dione
• (+)-Picrasin B
• PICRASINE B
• hydroxy-methoxy-tetramethyl-[?]trione
• NSC-290535
• NSC626671
• 2-Hydroxy-12-methoxypicras-12-ene-1,11,16-trione
• (1S,2S,4S,6R,7S,9R,13R,17S)-4-hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-14-ene-3,11,16-trione
• DA-66717
• (1S,2S,4S,6R,7S,9R,13R,17S)-4-hydroxy-15-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo(7.7.1.02,7.013,17)heptadec-14-ene-3,11,16-trione

• InChIKey： GESOKLRVLMVNMO-WCAPFRRUSA-N
• Inchi： InChI=1S/C21H28O6/c1-9-6-13(22)19(25)21(4)11(9)7-14-20(3)12(8-15(23)27-14)10(2)17(26-5)16(24)18(20)21/h9,11-14,18,22H,6-8H2,1-5H3/t9-,11+,12+,13+,14-,18+,20-,21+/m1/s1
• SMILES： COC1=C(C)[C@@H]2CC(O[C@@H]3C[C@H]4[C@H](C)C[C@H](O)C(=O)[C@]4(C)[C@H]([C@]23C)C1=O)=O

Computed Properties

• Exact Mass: 376.189
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 376.189
• Heavy Atom Count: 27
• Complexity: 769
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9A^2

Experimental Properties

• LogP: 2.03970
• PSA: 89.90000
• Refractive Index: 1.559
• Boiling Point: 584.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 205.3±23.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids